Cas no 25684-00-8 (Cyclopentanecarboxylic acid, 1-ethyl-2-oxo-, methyl ester)

• Product Name: Cyclopentanecarboxylic acid, 1-ethyl-2-oxo-, methyl ester
• CAS No: 25684-00-8
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 1427058
• PubChem ID: 12586400
• Update Time: 2025-08-03

Cyclopentanecarboxylic acid, 1-ethyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-ethyl-2-oxo-, methyl ester
• METHYL 1-ETHYL-2-OXOCYCLOPENTANE-1-CARBOXYLATE
• methyl 1-ethyl-2-oxocyclopentane carboxylate
• 25684-00-8
• FTGAKVDISDNVNX-UHFFFAOYSA-N
• SCHEMBL4811675
• METHYL1-ETHYL-2-OXOCYCLOPENTANE-1-CARBOXYLATE
• EN300-790433

• Inchi： 1S/C9H14O3/c1-3-9(8(11)12-2)6-4-5-7(9)10/h3-6H2,1-2H3
• InChI Key： FTGAKVDISDNVNX-UHFFFAOYSA-N
• SMILES： O=C1CCCC1(C(=O)OC)CC

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Additional information on Cyclopentanecarboxylic acid, 1-ethyl-2-oxo-, methyl ester

Cyclopentanecarboxylic Acid, 1-Ethyl-2-Oxo-, Methyl Ester (CAS No. 25684-00-8)

Cyclopentanecarboxylic acid, 1-ethyl-2-oxo-, methyl ester (CAS No. 25684-00-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of cyclopentanecarboxylic acid, with a methyl ester group and an ethyl substituent at the 1-position of the cyclopentane ring. The structure of this compound is characterized by a five-membered cyclopentane ring fused with a ketone group and an ester functional group, making it a versatile molecule for various applications in drug design and chemical synthesis.

The Cyclopentanecarboxylic acid, 1-ethyl-2-oxo-, methyl ester (CAS No. 25684-00-8) has been studied extensively for its potential in medicinal chemistry. Recent research has highlighted its role as a building block in the synthesis of bioactive compounds. For instance, studies have shown that this compound can serve as an intermediate in the development of antiviral agents and anticancer drugs. Its unique structure allows for easy modification, enabling chemists to explore diverse substitution patterns and optimize pharmacokinetic properties.

One of the key areas of interest for Cyclopentanecarboxylic acid, 1-ethyl-2-oxo-, methyl ester (CAS No. 25684-00-8) is its application in drug delivery systems. Researchers have investigated its ability to enhance the solubility and bioavailability of poorly soluble drugs. By incorporating this compound into lipid-based formulations or nanoparticles, scientists aim to improve therapeutic outcomes while reducing side effects.

Another significant aspect of this compound is its role in enzyme inhibition studies. Recent findings suggest that Cyclopentanecarboxylic acid, 1-ethyl-2-oxo-, methyl ester (CAS No. 25684-00-8) exhibits inhibitory activity against certain proteases, making it a promising lead compound for anti-inflammatory and antifibrotic therapies. Its ability to modulate enzyme activity underscores its potential in developing novel therapeutic agents.

In terms of synthesis, Cyclopentanecarboxylic acid, 1-ethyl-2-oxy-, methyl ester (CAS No. 25684-00-) can be prepared through various routes, including oxidation of cyclopentane derivatives or through intramolecular cyclization reactions. The choice of synthetic pathway depends on the desired stereochemistry and scalability of the process.

From an environmental perspective, understanding the degradation pathways and ecological impact of Cyclopentanecarboxylic acid, 1-Ethyl-, Methyl Ester (CAS No. 25684-) is crucial for sustainable chemical practices. Recent studies have focused on biodegradation mechanisms under aerobic and anaerobic conditions, providing insights into its environmental fate and toxicity profiles.

In conclusion, Cyclopentanecarboxylic acid, 1-Ethyl-, Methyl Ester (CAS No. 25684-) stands out as a valuable compound with diverse applications in pharmaceuticals, drug delivery systems, and enzyme inhibition research. Its structural versatility and promising biological activities make it a focal point for ongoing investigations aimed at advancing therapeutic interventions.